Vat Black 9
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Description
Vat Black 9, also known as C.I.this compound or C.I.65230, is a type of vat dye that belongs to the anthraquinones molecular structure . It appears as a black powder . It is mainly used in cotton fiber dyeing, suitable for suspension pad dyeing, and can be used with other dyes to create various shades of grey . It can also be used for silk and fiber/cotton blended dyeing, and for dyeing polyester/cotton and polyester/viscose blended fabric in black and dark grey .
Synthesis Analysis
This compound is synthesized through a condensation reaction involving 8,16-Pyranthrenedione in nitrobenzene with Dinaphtho [1,2,3-cd:3′,2′,1′-lm]perylene-5,10-dione and 1-Aminoanthracene-9,10-dione in the presence of copper oxide and Sodium acetate trihydrate .Chemical Reactions Analysis
Vat dyes, including this compound, are insoluble in water and must first be reduced to the leuco form in an alkaline solution of sodium hydrosulfite before application to the cotton or rayon fiber . Subsequent oxidation or exposure to air restores the dye to its insoluble form .Physical And Chemical Properties Analysis
This compound is a black powder that turns purple in concentrated sulfuric acid and black after dilution . Its density is 1.56 [at 20℃] and it has a water solubility of 2.7mg/L at 20℃ .Mechanism of Action
properties
CAS RN |
1328-25-2 |
---|---|
Molecular Formula |
C126H58O10N4 |
Molecular Weight |
0 |
Origin of Product |
United States |
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